Cas no 68959-10-4 (2,7-Naphthalenedisulfonicacid, 4-[2-(5-chloro-4-methyl-2-sulfophenyl)diazenyl]-3-hydroxy-, barium salt(2:3))
68959-10-4 structure
Product Name:2,7-Naphthalenedisulfonicacid, 4-[2-(5-chloro-4-methyl-2-sulfophenyl)diazenyl]-3-hydroxy-, barium salt(2:3)
CAS No:68959-10-4
MF:C34H20Ba3Cl2N4O20S6
MW:1479.81438732147
CID:505049
PubChem ID:111946
Update Time:2025-04-19
2,7-Naphthalenedisulfonicacid, 4-[2-(5-chloro-4-methyl-2-sulfophenyl)diazenyl]-3-hydroxy-, barium salt(2:3) Chemical and Physical Properties
Names and Identifiers
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- 2,7-Naphthalenedisulfonicacid, 4-[2-(5-chloro-4-methyl-2-sulfophenyl)diazenyl]-3-hydroxy-, barium salt(2:3)
- tribarium bis[4-[(5-chloro-4-methyl-2-sulphonatophenyl)azo]-3-hydroxynaphthalene-2,7-disulphonate]
- 2,7-Naphthalenedisulfonic acid, 4-((5-chloro-4-methyl-2-sulfophenyl)azo)-3-hydroxy-, barium salt (2:3)
- 2,7-Naphthalenedisulfonic acid, 4-(2-(5-chloro-4-methyl-2-sulfophenyl)diazenyl)-3-hydroxy-, barium salt (2:3)
- barium (4E)-4-[2-(5-chloro-4-methyl-2-sulfonatophenyl)hydrazinylidene]-3-oxo-3,4-dihydronaphthalene-2,7-disulfonate (3:2)
- Tribarium bis(4-((5-chloro-4-methyl-2-sulphonatophenyl)azo)-3-hydroxynaphthalene-2,7-disulphonate)
- NS00062107
- DTXSID9071923
- EINECS 273-396-8
- 2,7-Naphthalenedisulfonic acid, 4-[(5-chloro-4-methyl-2-sulfophenyl)azo]-3-hydroxy-, barium salt (2:3)
- 68959-10-4
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- Inchi: 1S/2C17H13ClN2O10S3.3Ba/c2*1-8-4-14(32(25,26)27)13(7-12(8)18)19-20-16-11-3-2-10(31(22,23)24)5-9(11)6-15(17(16)21)33(28,29)30;;;/h2*2-7,21H,1H3,(H,22,23,24)(H,25,26,27)(H,28,29,30);;;/q;;3*+2/p-6/b2*20-19+;;;
- InChI Key: XNQTVNKHGQNOQM-ZELMBCLWSA-H
- SMILES: [Ba+2].[Ba+2].[Ba+2].ClC1=CC(=C(C=C1C)S(=O)(=O)[O-])/N=N/C1=C(C(=CC2C=C(C=CC=21)S(=O)(=O)[O-])S(=O)(=O)[O-])O.ClC1=CC(=C(C=C1C)S(=O)(=O)[O-])/N=N/C1=C(C(=CC2C=C(C=CC=21)S(=O)(=O)[O-])S(=O)(=O)[O-])O
Computed Properties
- Exact Mass: 1455.5554
- Monoisotopic Mass: 1479.552942
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 24
- Heavy Atom Count: 69
- Rotatable Bond Count: 4
- Complexity: 1140
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 476
Experimental Properties
- PSA: 433.1
2,7-Naphthalenedisulfonicacid, 4-[2-(5-chloro-4-methyl-2-sulfophenyl)diazenyl]-3-hydroxy-, barium salt(2:3) Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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